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Introduction

2-Chloroadenosine is a synthetic nucleoside analog of adenosine, a fundamental building block
of nucleic acids and a critical signaling molecule in numerous physiological processes. Due to
its resistance to degradation by adenosine deaminase, 2-Chloroadenosine exhibits enhanced
metabolic stability compared to its endogenous counterpart, making it a valuable tool in
pharmacological research.[1][2] It functions as a non-selective agonist for adenosine receptors,
thereby modulating a wide array of cellular and systemic functions.[1][3] This technical guide
provides a comprehensive overview of the core physicochemical properties of 2-
Chloroadenosine, detailed experimental protocols for their determination, and a visualization of
its primary signaling pathway.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for
its application in research and drug development. These properties influence its solubility,
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absorption, distribution, metabolism, and excretion (ADME) profile. The key physicochemical
data for 2-Chloroadenosine are summarized below.

Table 1: General Physicochemical Properties of 2-

Chloroadenosine
Property Value Source(s)
Molecular Formula C10H12CINsO4 [4]
Molecular Weight 301.69 g/mol [4]
White to off-white crystalline
Appearance .
solid/powder
CAS Number 146-77-0
Melting Point 133-136 °C (decomposes) [5]

Table 2: Solubili fle of 2-Chl | :

Solvent Solubility Source(s)
Water Soluble (up to 25 mM) [1]
Dimethyl Sulfoxide (DMSO) Soluble (up to 100 mM) [1]

Ethanol

Slightly Soluble

Methanol

Slightly Soluble

Table 3: lonization and Lipophilicity of 2-

Chloroadenosine
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Property Value Notes Source(s)

Predicted values.

~1.5 (predicted, Experimental
pKa basic), ~10.5 determination is
(predicted, acidic) recommended for

precise applications.

Predicted values
LogP -0.8 to -1.3 (predicted) indicate a high degree
of hydrophilicity.

Signaling Pathway

2-Chloroadenosine exerts its biological effects primarily by acting as an agonist at all four
subtypes of adenosine receptors: A1, A2a, A2e, and As. These are G protein-coupled receptors
(GPCRs) that, upon activation, trigger distinct intracellular signaling cascades. The affinity of 2-
Chloroadenosine for these receptors varies, with reported Ki values of approximately 300 nM
for A1, 80 nM for Aza, and 1900 nM for As receptors.[1][3]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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